Cas no 2167644-27-9 (3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea)
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea
- 2167644-27-9
- EN300-1274876
-
- Inchi: 1S/C7H15FN2OS/c1-6(2-5-11)10-7(12)9-4-3-8/h6,11H,2-5H2,1H3,(H2,9,10,12)
- InChI Key: IULOQYVAUUVXRZ-UHFFFAOYSA-N
- SMILES: S=C(NCCF)NC(C)CCO
Computed Properties
- Exact Mass: 194.08891244g/mol
- Monoisotopic Mass: 194.08891244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 76.4Ų
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1274876-0.05g |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea |
2167644-27-9 | 0.05g |
$1104.0 | 2023-06-08 | ||
| Enamine | EN300-1274876-0.1g |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea |
2167644-27-9 | 0.1g |
$1157.0 | 2023-06-08 | ||
| Enamine | EN300-1274876-0.25g |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea |
2167644-27-9 | 0.25g |
$1209.0 | 2023-06-08 | ||
| Enamine | EN300-1274876-0.5g |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea |
2167644-27-9 | 0.5g |
$1262.0 | 2023-06-08 | ||
| Enamine | EN300-1274876-1.0g |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea |
2167644-27-9 | 1g |
$1315.0 | 2023-06-08 | ||
| Enamine | EN300-1274876-2.5g |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea |
2167644-27-9 | 2.5g |
$2576.0 | 2023-06-08 | ||
| Enamine | EN300-1274876-5.0g |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea |
2167644-27-9 | 5g |
$3812.0 | 2023-06-08 | ||
| Enamine | EN300-1274876-10.0g |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea |
2167644-27-9 | 10g |
$5652.0 | 2023-06-08 | ||
| Enamine | EN300-1274876-50mg |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea |
2167644-27-9 | 50mg |
$1104.0 | 2023-10-01 | ||
| Enamine | EN300-1274876-100mg |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea |
2167644-27-9 | 100mg |
$1157.0 | 2023-10-01 |
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea
Comprehensive Overview of 3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea (CAS No. 2167644-27-9)
3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea (CAS No. 2167644-27-9) is a specialized thiourea derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluoroethyl and hydroxybutyl functional groups, exhibits potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation. Its molecular structure, combining a thiourea core with fluorinated and hydroxylated side chains, makes it a versatile candidate for exploratory studies in medicinal chemistry.
The growing interest in fluorinated compounds like 3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers are particularly intrigued by its potential role in addressing neurodegenerative diseases and inflammatory disorders, areas where fluorinated molecules have shown promise. The compound's CAS No. 2167644-27-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
One of the key advantages of 3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea lies in its synthetic adaptability. The presence of both hydroxybutyl and fluoroethyl groups allows for further chemical modifications, enabling researchers to fine-tune its properties for specific applications. This flexibility aligns with the current trend in precision medicine, where tailored molecular structures are essential for targeting specific biological pathways.
In the context of green chemistry, the synthesis of 3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea has been optimized to minimize environmental impact. Recent advancements in catalytic fluorination techniques have made the production of such fluorinated compounds more sustainable, addressing concerns about resource efficiency and waste reduction. This aligns with the broader industry shift toward eco-friendly synthesis methods.
The compound's potential applications extend to biomarker development and diagnostic imaging, where fluorinated molecules are often used as probes due to their favorable physicochemical properties. Its thiourea moiety also offers opportunities for hydrogen bonding interactions, which are crucial in molecular recognition processes. These features make it a valuable tool in structural biology and drug discovery pipelines.
As the scientific community continues to explore the therapeutic potential of 3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea, its CAS No. 2167644-27-9 remains a focal point in literature searches. The compound's dual functionality—combining fluorination and hydroxylation—positions it at the intersection of multiple research trends, including targeted drug delivery and small-molecule therapeutics. Future studies are expected to further elucidate its mechanistic insights and expand its utility in biomedical applications.
2167644-27-9 (3-(2-fluoroethyl)-1-(4-hydroxybutan-2-yl)thiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)